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Compound of Interest

Compound Name: 2-Chloroanisole

Cat. No.: B146271 Get Quote

Essential Safety and Handling Guide for 2-
Chloroanisole
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Chloroanisole (CAS No. 766-51-8). The following procedural

guidance is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory operations.

Physicochemical and Hazard Data
Proper handling of 2-Chloroanisole begins with a clear understanding of its properties and

associated hazards. This data is summarized below for quick reference.

Table 1: Physical and Chemical Properties of 2-Chloroanisole
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Property Value

CAS Number 766-51-8[1][2]

Molecular Formula C₇H₇ClO[3]

Molecular Weight 142.58 g/mol [2][3][4]

Appearance Colorless to light yellow liquid[3][5]

Boiling Point 195-196 °C (at standard pressure)[2][3][5]

Melting Point -27 °C[3]

Density ~1.123 g/mL at 25 °C[2][3][5]

| Flash Point | 76 °C / 168.8 °F (closed cup)[1][2] |

Table 2: GHS Hazard Identification for 2-Chloroanisole

Hazard Classification Statement

Flammable Liquids Category 4: Combustible liquid[1][6]

Acute Toxicity, Oral Category 4: Harmful if swallowed[4][7]

Acute Toxicity, Dermal Category 4: Harmful in contact with skin[4][7]

Acute Toxicity, Inhalation Category 4: Harmful if inhaled[4][7]

Skin Corrosion/Irritation Causes skin irritation[4]

Serious Eye Damage/Irritation Causes serious eye irritation[4]

| Specific Target Organ Toxicity | May cause respiratory irritation[4] |

Operational Plan: Safe Handling and Personal
Protective Equipment
Adherence to the following step-by-step operational procedures is mandatory to minimize

exposure and ensure a safe working environment.
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Engineering Controls
Ventilation: Always handle 2-Chloroanisole in a well-ventilated area.[1][7] A certified

chemical fume hood is the required primary engineering control.[8]

Safety Equipment: An emergency eyewash station and safety shower must be readily

accessible in the immediate work area.[9]

Required Personal Protective Equipment (PPE)
A risk assessment should be conducted for specific procedures, but the following PPE is the

minimum requirement for handling 2-Chloroanisole.

Table 3: Recommended Personal Protective Equipment (PPE)

Body Part Protection Type Standard/Specification

Eyes/Face
Chemical Safety Goggles /
Face Shield

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[1][9]
Tightly fitting safety
goggles are
recommended.[7]

Hands Chemical-Impermeable Gloves

Inspect gloves for integrity

before each use.[7] Consult

the glove manufacturer's

selection guide for specific

breakthrough times.

Body
Flame/Fire Resistant

Laboratory Coat

Wear a fully buttoned lab coat

and appropriate street clothing

(long pants, closed-toe shoes).

[7][8]

| Respiratory | Air-Purifying Respirator (if necessary) | Not required under normal conditions

with adequate engineering controls.[1] If exposure limits are exceeded or irritation occurs, use

a full-face respirator with a Type ABEK (EN 14387) filter.[2][7][10] |
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Procedural Handling Protocol
Preparation:

Confirm the chemical fume hood is operational.

Ensure all required PPE is available and in good condition.

Keep the container tightly closed when not in use.[1][7]

During Handling:

Avoid all contact with skin, eyes, and clothing.[1][9]

Do not eat, drink, or smoke in the work area.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][6]

Take precautionary measures against the buildup of electrostatic charge.[1]

Avoid ingestion and inhalation of vapors.[1]

After Handling:

Wash hands and any potentially exposed skin thoroughly with soap and water.[7][9]

Decontaminate the work surface.

Store 2-Chloroanisole in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible materials like strong oxidizing agents.[1][7]

Emergency and Disposal Plan
Immediate and appropriate responses to emergencies and spills are critical.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes. Get medical attention if irritation or other

symptoms develop.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water and have them drink two glasses of water. Seek immediate medical attention.[1][9]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot surfaces).[7]

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., sand, vermiculite). Prevent the spill from entering drains.[7]

Clean-up: Use spark-proof tools to carefully sweep or shovel the absorbed material into a

suitable, labeled container for hazardous waste disposal.[1][7]

Waste Disposal Protocol
Regulatory Compliance: All waste containing 2-Chloroanisole must be treated as hazardous

waste. Disposal must be in strict accordance with all applicable local, regional, and national

regulations.[1][11]

Procedure: Dispose of the chemical and any contaminated materials through a licensed

professional waste disposal service.[12] Do not empty into drains.[1][11] The container

should be disposed of in an approved waste disposal plant.[1][6]

Visual Workflow for Handling 2-Chloroanisole
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The following diagram illustrates the logical workflow for the safe handling of 2-Chloroanisole,

from preparation to disposal.

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Storage4. Disposal Phase Emergency Procedures
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Click to download full resolution via product page

Caption: Workflow for safe handling of 2-Chloroanisole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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